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Compound of Interest

Compound Name: p-Dimethylaminobenzaldehyde

Cat. No.: B131446

For Researchers, Scientists, and Drug Development Professionals

Introduction

The indole test is a crucial biochemical assay in microbiology for the identification and
differentiation of bacterial species.[1][2] It assesses the ability of bacteria to produce indole
from the deamination of the amino acid tryptophan.[1][3] This process is catalyzed by the
enzyme tryptophanase.[3] The accumulation of indole in the culture medium is detected by the
addition of Kovac's reagent, resulting in a characteristic color change. This test is a key
component of the IMVIC (Indole, Methyl Red, Voges-Proskauer, and Citrate) series of tests,
widely used for the differentiation of members of the Enterobacteriaceae family.[3]

Principle of the Test

Certain bacteria possess the enzyme tryptophanase, which catalyzes the hydrolysis of
tryptophan, an essential amino acid found in most protein sources. The enzymatic degradation
of tryptophan results in the production of indole, pyruvic acid, and ammonia.[3]

Kovac's reagent, which contains p-dimethylaminobenzaldehyde (DMAB) dissolved in isoamyl
alcohol and concentrated hydrochloric acid, is used to detect the presence of indole.[3] In an
acidic environment, DMAB reacts with indole to form a red-violet quinoidal compound known as
rosindole dye.[1] Isoamyl alcohol, being non-miscible with the aqueous culture medium,
concentrates the rosindole dye, forming a distinct cherry-red layer at the surface of the
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medium, which indicates a positive result.[1] The absence of this red layer signifies a negative

result.

Biochemical Pathway of Indole Production

The conversion of tryptophan to indole is a single-step enzymatic reaction catalyzed by

tryptophanase.
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Indole Test Workflow

1. Inoculate Tryptophan Broth
with Bacterial Colony

2. Incubate at 37°C
for 24-48 hours
3. Add 5 drops of
Kovac's Reagent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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